(S)-alpha-Methyl-1-benzothiophene-3-methanol

• IUPAC Name: (1S)-1-(1-benzothiophen-3-yl)ethanol
• InChI: InChI=1S/C10H10OS/c1-7(11)9-6-12-10-5-3-2-4-8(9)10/h2-7,11H,1H3/t7-/m0/s1
• InChI Key: KZOMPPGAMFPYDX-ZETCQYMHSA-N
• Canonical SMILES: CC(C1=CSC2=CC=CC=C21)O
• Isomeric SMILES: C[C@@H](C1=CSC2=CC=CC=C21)O
• Molecular Formula: C10H10OS
• Molecular Weight: 178.25 g/mol

Description

(S)-alpha-Methyl-1-benzothiophene-3-methanol, also known as SMM, is a chiral compound that has been widely used in scientific research. It is a white crystalline solid with a molecular weight of 218.33 g/mol and a melting point of 86-88°C. SMM is a derivative of benzothiophene, which is a heterocyclic compound containing a sulfur atom and a benzene ring.

Mechanism of Action

If the compound is a drug, the mechanism of action refers to its specific biochemical interaction through which it produces its pharmacological effect.

Safety and Hazards

This involves understanding the safety measures that need to be taken while handling the compound and the possible hazards it can cause to health and the environment.

Synthesis routes and methods I

Procedure details

A solution of methyl benzo[b]thiophen-3-ylacetate (69 g) in dry tetrahydrofuran (100 ml) was added dropwise to a suspension of lithium aluminium hydride (10 g) in dry tetrahydrofuran (500 ml) at room temperature followed by reflux for 1 h. Hydrolysis with water, filtration and removal of solvent gave an oil which was applied to a silica gel column (eluent: methylene chloride) giving 34.5 g of benzo[b]thiophen-3-ylethanol as an oil.

Synthesis routes and methods II

Procedure details

To a solution of 3-acetyl thianaphthene (2.024 g, 11.5 mmol) in ethanol (15 mL) was added sodium borohydride (0.434 g, 11.5 mmol). The mixture was stirred at 20° C. for 4 hours then evaporated, diluted with brine and extracted 3 times with ethyl acetate. The combined organics were dried over sodium sulfate, filtered and evaporated to give the intermediate title compound as a clear oil (1.924 g, 94%) which was used as is in subsequent reactions. FDMS m/e=178 (M+).